![molecular formula C6H13NO3 B039648 (R)-O-((2,2-Dimethyl-1,3-dioxolan-4-yl)methyl)hydroxylamine CAS No. 114778-50-6](/img/structure/B39648.png)
(R)-O-((2,2-Dimethyl-1,3-dioxolan-4-yl)methyl)hydroxylamine
Overview
Description
Synthesis Analysis
The synthesis of compounds related to (R)-O-((2,2-Dimethyl-1,3-dioxolan-4-yl)methyl)hydroxylamine involves intricate processes to achieve the desired structural configuration. For example, the synthesis and crystal structure of a closely related compound, indicating the importance of precise synthesis methods to obtain compounds with specific stereochemical configurations, was studied by Li et al. (2001). Another study by Mukarram et al. (2011) describes a practical and efficient protocol for the synthesis of a similar compound, highlighting the significance of stereochemistry in the synthesis process (Li, Wang, & Chen, 2001) (Mukarram, Chavan, Khan, & Bandgar, 2011).
Molecular Structure Analysis
The molecular structure of compounds related to (R)-O-((2,2-Dimethyl-1,3-dioxolan-4-yl)methyl)hydroxylamine has been extensively analyzed using techniques like X-ray crystallography. For instance, the study by Li et al. (2001) provides detailed insight into the crystal structure of a similar compound, demonstrating the configuration of stereochemistry within the molecule (Li, Wang, & Chen, 2001).
Chemical Reactions and Properties
Chemical reactions involving (R)-O-((2,2-Dimethyl-1,3-dioxolan-4-yl)methyl)hydroxylamine and its analogs are crucial for understanding its reactivity and applications. For example, the study by Harger (1982) on O-(diphenylphosphinyl)hydroxylamine details some characteristic chemical reactions, providing insights into the reactivity of such compounds (Harger, 1982).
Physical Properties Analysis
The physical properties, such as solubility, melting point, and crystallinity, of compounds related to (R)-O-((2,2-Dimethyl-1,3-dioxolan-4-yl)methyl)hydroxylamine are essential for their manipulation and application in various chemical syntheses. The synthesis and structure analysis by Li et al. (2001) offer valuable information on these aspects (Li, Wang, & Chen, 2001).
Chemical Properties Analysis
Understanding the chemical properties, such as reactivity with other compounds, stability under various conditions, and potential for forming derivatives, is crucial for the application of (R)-O-((2,2-Dimethyl-1,3-dioxolan-4-yl)methyl)hydroxylamine in synthesis and material science. Studies like those by Harger (1982) provide insights into the chemical behavior and potential applications of these compounds (Harger, 1982).
Scientific Research Applications
Chiral Auxiliary in Asymmetric Synthesis : This compound serves as a chiral auxiliary for the asymmetric synthesis of α-hydroxy esters through bidentate chelation-controlled alkylation of glycolate enolates (Jung, Ho, & Kim, 2000).
Peptide-Coupling Additive : It is used as a peptide-coupling additive in peptide-forming reactions in water without measurable racemization (Wang, Wang, & Kurosu, 2012).
Crystal Structure Study : The compound consists of a dioxolane ring and two aromatic rings, featuring intramolecular hydrogen bonds and an intermolecular hydrogen bond in its crystal structure (Li, Wang, & Chen, 2001).
Synthesis of Amino Acids : It can be used for the synthesis of orthogonally protected (R)-(2-aminomethyl)alanine (Badorrey et al., 2005).
UV Sensitization in Polymers : The 1,3-dioxolane group in polymers acts as an internal ultraviolet sensitizer, inducing crosslinking behavior under ultraviolet light (D′alelio & Huemmer, 1967).
Selective Esterification : It is used in selective esterification of primary alcohols and carboxylic acids in water-containing solvents (Wang, Aleiwi, Wang, & Kurosu, 2012).
Formation of Heterocyclic Compounds : It reacts with hydrazines and hydroxylamine to yield heterocyclic compounds (Neidlein, Kikelj, & Kramer, 1989).
Drug Delivery and Chemical Sensing : Synthesized cleavable surfactants derived from this compound have applications in drug delivery and chemical sensing (Jaeger et al., 1989).
Polymer Chemistry : Its derivatives are used in the synthesis of polymethacrylates with unique properties, such as cyclic carbonate moieties (Kihara & Endo, 1992).
properties
IUPAC Name |
O-[[(4R)-2,2-dimethyl-1,3-dioxolan-4-yl]methyl]hydroxylamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO3/c1-6(2)8-3-5(10-6)4-9-7/h5H,3-4,7H2,1-2H3/t5-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DCIKEGMDLASJHI-RXMQYKEDSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(OCC(O1)CON)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1(OC[C@@H](O1)CON)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30461524 | |
Record name | O-{[(4R)-2,2-Dimethyl-1,3-dioxolan-4-yl]methyl}hydroxylamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30461524 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
147.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-O-((2,2-Dimethyl-1,3-dioxolan-4-yl)methyl)hydroxylamine | |
CAS RN |
114778-50-6 | |
Record name | O-[[(4R)-2,2-Dimethyl-1,3-dioxolan-4-yl]methyl]hydroxylamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=114778-50-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | O-{[(4R)-2,2-Dimethyl-1,3-dioxolan-4-yl]methyl}hydroxylamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30461524 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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